Cas no 7053-55-6 (Cyclopentene, 3-nitro-)

• Product Name: Cyclopentene, 3-nitro-
• CAS No: 7053-55-6
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 547096
• PubChem ID: 12330312
• Update Time: 2025-04-19

Cyclopentene, 3-nitro- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 3-nitro-
• 3-nitrocyclopentene
• DTXSID10490453
• 7053-55-6
• 3-Nitrocyclopent-1-ene
• SCHEMBL3680171

• Inchi： 1S/C5H7NO2/c7-6(8)5-3-1-2-4-5/h1,3,5H,2,4H2
• InChI Key： UZNJOCWNRRZIHC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CCC1)=O

Computed Properties

• Exact Mass: 113.04771
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14